Cas no 75428-45-4 (5-nitrothiophene-3-carbaldehyde)

5-nitrothiophene-3-carbaldehyde structure
75428-45-4 structure
Product Name:5-nitrothiophene-3-carbaldehyde
CAS No:75428-45-4
MF:C5H3NO3S
MW:157.147219896317
MDL:MFCD00052581
CID:90669
PubChem ID:144730
Update Time:2025-04-18

5-nitrothiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Nitrothiophene-3-carboxaldehyde
    • 2-Nitrothiophene-4-carboxaldehyde
    • 5-Nitrothiophene-3-carbaldehyde
    • 2-nitrothiophene-4-carboxyaldehyde
    • 3-Formyl-5-nitrothiophene
    • 4-Formyl-2-nitrothiophene
    • 5-nitro-3-thiophene-carboxaldehyde
    • 5-nitro-thiophene-3-carbaldehyde
    • 5-nitro-3-thiophenecarbaldehyde
    • 3-Thiophenecarboxaldehyde,5-nitro-
    • 5nitro-3-thiophenecarbaldehyde
    • 5-nitrothiophene-3carboxaldehyde
    • 2-nitro-4-thiophenecarboxaldehyde
    • JYVNBTUBCTXNBI-UHFFFAOYSA-N
    • SBB052263
    • 9244AE
    • FT-0613225
    • SCHEMBL3272796
    • MFCD00052581
    • AKOS024387380
    • D73293
    • PS-4326
    • EN300-44170
    • BP-10834
    • 75428-45-4
    • SY173363
    • CS-0063800
    • DTXSID50226354
    • Z447815800
    • 5-nitrothiophene-3-carbaldehyde
    • MDL： MFCD00052581
    • Inchi： 1S/C5H3NO3S/c7-2-4-1-5(6(8)9)10-3-4/h1-3H
    • InChI Key： JYVNBTUBCTXNBI-UHFFFAOYSA-N
    • SMILES： S1C=C(C=O)C=C1[N+](=O)[O-]
    • BRN： 1342966

Computed Properties

  • Exact Mass: 156.98300
  • Monoisotopic Mass: 156.983364
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: Brown powder.
  • Density: 1.534
  • Melting Point: 79-81°C
  • Boiling Point: 283.3 °C at 760 mmHg
  • Flash Point: 125.2 °C
  • Refractive Index: 1.662
  • PSA: 91.13000
  • LogP: 1.99200
  • Sensitiveness: Air Sensitive
  • Solubility: Insoluble in water

5-nitrothiophene-3-carbaldehyde Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S22-S24/25
  • Safety Term：S22;S24/25
  • Risk Phrases：R36/37/38

5-nitrothiophene-3-carbaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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